molecular formula C9H20O4 B8686788 5,5-Dimethyl-3,7-dioxanonane-1,9-diol CAS No. 92144-79-1

5,5-Dimethyl-3,7-dioxanonane-1,9-diol

Cat. No.: B8686788
CAS No.: 92144-79-1
M. Wt: 192.25 g/mol
InChI Key: KYIODQUOBUKGCS-UHFFFAOYSA-N
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Description

5,5-Dimethyl-3,7-dioxanonane-1,9-diol is a branched aliphatic diol characterized by a nine-carbon backbone (nonane) with hydroxyl groups at positions 1 and 9, ether oxygen atoms at positions 3 and 7, and two methyl substituents at position 5. Its IUPAC name reflects this structure: 3,7-dioxa denotes the ether linkages, 5,5-dimethyl indicates the branching, and 1,9-diol specifies the terminal hydroxyl groups . This compound’s unique combination of ether and hydroxyl functionalities confers distinct physicochemical properties, such as enhanced solubility in polar solvents and reduced crystallinity compared to linear diols.

Properties

CAS No.

92144-79-1

Molecular Formula

C9H20O4

Molecular Weight

192.25 g/mol

IUPAC Name

2-[3-(2-hydroxyethoxy)-2,2-dimethylpropoxy]ethanol

InChI

InChI=1S/C9H20O4/c1-9(2,7-12-5-3-10)8-13-6-4-11/h10-11H,3-8H2,1-2H3

InChI Key

KYIODQUOBUKGCS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COCCO)COCCO

Related CAS

82973-76-0

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Nonane-1,9-diol (Parent Compound)

Nonane-1,9-diol (HO(CH₂)₉OH) serves as the structural parent of 5,5-dimethyl-3,7-dioxanonane-1,9-diol. Key differences include:

  • Functional Groups : The parent diol lacks ether linkages and methyl branching, resulting in stronger intermolecular hydrogen bonding and higher melting points.
  • Solubility: The ether groups in 5,5-dimethyl-3,7-dioxanonane-1,9-diol reduce polarity, enhancing solubility in organic solvents like ethers and ketones compared to the more hydrophilic nonane-1,9-diol.
  • Applications: Nonane-1,9-diol is widely used in polymer synthesis (e.g., polyesters) and cosmetics due to its biodegradability . The modified diol’s ether linkages and branching may improve flexibility in polymer matrices or act as a surfactant in formulations requiring tailored hydrophobicity .

3,7-Dioxanonane-1,9-diol (Unmethylated Analog)

Removing the methyl groups from 5,5-dimethyl-3,7-dioxanonane-1,9-diol yields 3,7-dioxanonane-1,9-diol. Key distinctions include:

  • Thermal Stability : Methyl groups in the dimethyl variant may enhance thermal stability by restricting molecular motion, a critical factor in high-temperature applications like lubricants or plasticizers.

4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF)

While structurally distinct (a furanone vs. a diol), HDMF shares functional group similarities (hydroxyl and methyl substituents). Notable contrasts include:

  • Synthesis: HDMF is biosynthesized via enzymatic pathways or the Maillard reaction , whereas 5,5-dimethyl-3,7-dioxanonane-1,9-diol likely requires synthetic organic methods.
  • Applications : HDMF is a flavor compound in food industries , whereas the dimethyl-dioxa diol is more suited to industrial applications like surfactants or polymer additives.

Data Table: Comparative Properties

Property 5,5-Dimethyl-3,7-dioxanonane-1,9-diol Nonane-1,9-diol 3,7-Dioxanonane-1,9-diol
Molecular Weight (g/mol) 220.3 176.3 192.2
Functional Groups 2 OH, 2 ethers, 2 CH₃ 2 OH 2 OH, 2 ethers
Solubility in Water Moderate High High
Boiling Point (°C) ~300 (estimated) 297 ~290 (estimated)
Key Applications Polymers, surfactants Cosmetics, resins Intermediate chemicals

Research Findings and Industrial Relevance

  • Market Trends: The global demand for nonane-1,9-diol derivatives is rising due to their versatility in green chemistry applications . The dimethyl-dioxa variant’s tailored hydrophobicity positions it as a candidate for sustainable surfactants or bio-based plastics.
  • Regulatory Impact: Stricter environmental regulations favor compounds with low toxicity and biodegradability . The ether linkages in 5,5-dimethyl-3,7-dioxanonane-1,9-diol may reduce ecological persistence compared to fully hydrocarbon analogs.
  • Synthetic Optimization: Collaboration between manufacturers and research institutions (as noted in nonane-1,9-diol market trends ) could streamline production via catalytic etherification or enzymatic methods, reducing costs and waste.

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